Cas no 146004-98-0 (16-Oxo-16-Phenylmethoxyhexadecanoic Acid)
16-Oxo-16-Phenylmethoxyhexadecanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 16-(Benzyloxy)-16-Oxohexadecanoic Acid
- Hexadecanedioic acid, 1-(phenylmethyl) ester
- DB-111184
- W12064
- SCHEMBL2932079
- A1-13812
- -16(Benzyloxy)-16-Oxohexadecanoic Acid
- WFA00498
- 16-oxo-16-phenylmethoxyhexadecanoic acid
- AKOS027255945
- 1,14-tetradecane dicarboxylic acid monobenzyl ester
- 146004-98-0
- Hexadecanedioic acid monobenzyl ester
- 1,16-hexadecanedioic Acid Mono Benzyl Ester
- Benzyloxy)-16-oxohexadecanoic acid
- AS-63721
- RKIWVFNLOSNCET-UHFFFAOYSA-N
- 16-(Benzyloxy)-16-oxohexadecanoicacid
- SY124671
- MFCD29917032
- CS-0039059
- 16-Oxo-16-Phenylmethoxyhexadecanoic Acid
-
- MDL: MFCD29917032
- Inchi: 1S/C23H36O4/c24-22(25)18-14-9-7-5-3-1-2-4-6-8-10-15-19-23(26)27-20-21-16-12-11-13-17-21/h11-13,16-17H,1-10,14-15,18-20H2,(H,24,25)
- InChI Key: RKIWVFNLOSNCET-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(CCCCCCCCCCCCCCC(=O)O)=O
Computed Properties
- Exact Mass: 376.26135963g/mol
- Monoisotopic Mass: 376.26135963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 18
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 63.6Ų
16-Oxo-16-Phenylmethoxyhexadecanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O847205-10mg |
16-Oxo-16-Phenylmethoxyhexadecanoic Acid |
146004-98-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O847205-50mg |
16-Oxo-16-Phenylmethoxyhexadecanoic Acid |
146004-98-0 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | O847205-100mg |
16-Oxo-16-Phenylmethoxyhexadecanoic Acid |
146004-98-0 | 100mg |
$ 250.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | D770740-5g |
16-(Benzyloxy)-16-Oxohexadecanoic Acid |
146004-98-0 | 95% | 5g |
$195 | 2024-06-06 | |
| eNovation Chemicals LLC | D770740-25g |
16-(Benzyloxy)-16-Oxohexadecanoic Acid |
146004-98-0 | 95% | 25g |
$830 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1106536-25g |
16-(benzyloxy)-16-oxohexadecanoic acid |
146004-98-0 | 95% | 25g |
$780 | 2024-07-23 | |
| Key Organics Ltd | AS-63721-1G |
16-(benzyloxy)-16-oxohexadecanoic acid |
146004-98-0 | >95% | 1g |
£300.00 | 2025-02-08 | |
| 1PlusChem | 1P00ARE4-250mg |
16-(Benzyloxy)-16-Oxohexadecanoic Acid |
146004-98-0 | 95% | 250mg |
$17.00 | 2024-06-20 | |
| 1PlusChem | 1P00ARE4-500mg |
16-(Benzyloxy)-16-Oxohexadecanoic Acid |
146004-98-0 | 95% | 500mg |
$25.00 | 2024-06-20 | |
| 1PlusChem | 1P00ARE4-1g |
16-(Benzyloxy)-16-Oxohexadecanoic Acid |
146004-98-0 | 95% | 1g |
$36.00 | 2024-06-20 |
16-Oxo-16-Phenylmethoxyhexadecanoic Acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 16-Oxo-16-Phenylmethoxyhexadecanoic Acid
Introduction to 16-Oxo-16-Phenylmethoxyhexadecanoic Acid (CAS No. 146004-98-0) and Its Emerging Applications in Chemical Biology
16-Oxo-16-Phenylmethoxyhexadecanoic acid, identified by the chemical identifier CAS No. 146004-98-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif—a hexadecanoic acid backbone modified with an oxo group at the 16th carbon and a phenylmethoxy substituent—has demonstrated promising properties that make it a valuable candidate for various biochemical applications.
The molecular structure of 16-Oxo-16-Phenylmethoxyhexadecanoic acid contributes to its distinctive chemical behavior, which includes solubility characteristics, reactivity, and potential biological interactions. The presence of the oxo group enhances its ability to participate in hydrogen bonding, while the phenylmethoxy side chain introduces hydrophobicity and aromaticity, influencing its overall interaction with biological targets. These structural features have positioned this compound as a subject of interest for researchers exploring novel drug candidates and biochemical probes.
In recent years, advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive molecules. 16-Oxo-16-Phenylmethoxyhexadecanoic acid has been incorporated into virtual screening campaigns aimed at identifying compounds that modulate key biological pathways. Its unique structural features suggest potential interactions with enzymes and receptors involved in metabolic regulation, inflammation, and cell signaling. Preliminary computational studies indicate that this compound may exhibit inhibitory activity against certain enzymes, making it a candidate for further experimental validation.
One of the most compelling aspects of 16-Oxo-16-Phenylmethoxyhexadecanoic acid is its potential application in the development of targeted therapies. The compound's ability to selectively interact with specific biological targets could minimize off-target effects, a critical consideration in drug design. Researchers are particularly interested in exploring its role in modulating lipid metabolism, given the structural similarities to known fatty acid derivatives that influence metabolic pathways. This aligns with current trends in pharmaceutical research, where targeting dysregulated metabolic processes is a key strategy for treating chronic diseases.
Experimental investigations into the biological activity of 16-Oxo-16-Phenylmethoxyhexadecanoic acid have begun to reveal its multifaceted potential. In vitro studies have demonstrated that this compound can influence cellular processes such as proliferation and differentiation, suggesting its utility in research models aimed at understanding disease mechanisms. Additionally, its interaction with membrane-bound receptors has been explored, with initial findings indicating that it may modulate receptor activity without significant toxicity. These results are encouraging and warrant further investigation into its therapeutic potential.
The synthesis of 16-Oxo-16-Phenylmethoxyhexadecanoic acid presents unique challenges due to its complex structural framework. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Advances in organic synthesis techniques, including catalytic methods and asymmetric transformations, have enabled researchers to access this molecule with higher efficiency and purity. This progress is crucial for advancing both academic research and industrial applications where high-quality starting materials are essential.
As interest in natural product-inspired molecules grows, 16-Oxo-16-Phenylmethoxyhexadecanoic acid stands out as an example of how structural innovation can lead to bioactive compounds with therapeutic potential. Its unique combination of structural features—hydrophobicity provided by the phenylmethoxy group and hydrogen bonding capability from the oxo group—makes it an intriguing candidate for further exploration. Researchers are increasingly leveraging such compounds to develop novel strategies for treating complex diseases by targeting underlying molecular mechanisms.
The future prospects for 16-Oxo-16-Phenylmethoxyhexadecanoic acid are promising, with ongoing studies focusing on optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical applications. As our understanding of biological systems continues to evolve, compounds like CAS No. 146004-98-0 will play a pivotal role in shaping the next generation of therapeutics.
146004-98-0 (16-Oxo-16-Phenylmethoxyhexadecanoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)